![molecular formula C13H15BrN2O B5405715 3-(3-bromophenyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole](/img/structure/B5405715.png)
3-(3-bromophenyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole
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Overview
Description
3-(3-bromophenyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is part of the oxadiazole family, which has been found to exhibit a range of interesting properties, including antimicrobial, anti-inflammatory, and anticancer activities. In
Mechanism of Action
The mechanism of action of 3-(3-bromophenyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole is not yet fully understood. However, studies have suggested that it may work by inhibiting the activity of enzymes and proteins involved in bacterial and fungal growth, as well as in inflammatory and cancerous processes.
Biochemical and Physiological Effects:
In addition to its antimicrobial, anti-inflammatory, and anticancer activities, this compound has been found to have other biochemical and physiological effects. For example, it has been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals. It has also been found to have neuroprotective effects, which may make it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(3-bromophenyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole in lab experiments is its wide range of potential applications. This compound has been found to exhibit a range of interesting properties, making it a versatile tool for scientific research. However, one of the limitations of using this compound is that it can be difficult to synthesize and purify, which may make it less accessible to researchers.
Future Directions
There are many potential future directions for the study of 3-(3-bromophenyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole. One area of interest is the development of new drugs based on this compound, particularly in the areas of antimicrobial, anti-inflammatory, and anticancer therapies. Another potential direction is the study of the compound's neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in other areas of scientific research.
Synthesis Methods
The synthesis of 3-(3-bromophenyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole involves the reaction of 3-bromoaniline with 2,2-dimethylpropionyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with cyanogen azide to form the final product. This method has been found to be efficient and yields high-quality product.
Scientific Research Applications
3-(3-bromophenyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole has been studied extensively for its potential applications in scientific research. One of the main areas of interest is its antimicrobial activity, which has been found to be effective against a range of bacterial and fungal strains. This compound has also been found to exhibit anti-inflammatory and anticancer activities, making it a promising candidate for the development of new drugs.
Properties
IUPAC Name |
3-(3-bromophenyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15BrN2O/c1-13(2,3)8-11-15-12(16-17-11)9-5-4-6-10(14)7-9/h4-7H,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDLRSIZWEPSQBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC1=NC(=NO1)C2=CC(=CC=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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